Cas no 1013794-57-4 (1-(6-methoxypyridazin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(6-methoxypyridazin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1013794-57-4
• MF: C₁₀H₇F₃N₄O₃
• MW: 288.182791948318
• MDL: MFCD09403614
• CID: 3157277
• PubChem ID: 17485405
• Update Time: 2025-10-15

1-(6-methoxypyridazin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• <br>1-(6-methoxypyridazin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic ac id
• 1-(6-methoxypyridazin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• 1-(6-methoxypyridazin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylicacid
• AKOS023166260
• Z235348039
• 1013794-57-4
• CS-0244567
• C10H7F3N4O3
• EN300-28264
• G43228
• 1-(6-methoxypyridazin-3-yl)-5-(trifluoromethyl)pyrazole-4-carboxylic acid

• MDL： MFCD09403614
• Inchi： 1S/C10H7F3N4O3/c1-20-7-3-2-6(15-16-7)17-8(10(11,12)13)5(4-14-17)9(18)19/h2-4H,1H3,(H,18,19)
• InChI Key： YGROVCBHHPSFAI-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C=NN1C1=CC=C(N=N1)OC)(F)F

Computed Properties

• Exact Mass: 288.047025g/mol
• Monoisotopic Mass: 288.047025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 288.18g/mol
• XLogP3: 0.9
• Topological Polar Surface Area: 90.1Ų

Additional information on 1-(6-methoxypyridazin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 1-(6-methoxypyridazin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1013794-57-4)

The compound 1-(6-methoxypyridazin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1013794-57-4) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyridazine and pyrazole rings, along with the trifluoromethyl group, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications due to its ability to modulate biological pathways, making it a subject of ongoing studies in drug discovery and development.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group in 1-(6-methoxypyridazin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid contributes to its lipophilicity, which is a critical factor in drug design. This compound is often explored in the context of enzyme inhibition and receptor binding, with potential applications in treating inflammatory and metabolic disorders. Its CAS No. 1013794-57-4 is frequently searched in scientific databases, reflecting its relevance in modern chemistry.

Another area of interest is the compound's role in agrochemical innovation. The pyridazine moiety is known for its herbicidal and insecticidal properties, and when combined with the pyrazole core, it may offer novel modes of action against resistant pests. This aligns with the growing need for sustainable crop protection solutions, a topic highly relevant to current agricultural challenges. Researchers are investigating whether 1-(6-methoxypyridazin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid can contribute to next-generation agrochemicals with reduced environmental impact.

The synthesis of 1-(6-methoxypyridazin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid involves multi-step organic reactions, often starting from commercially available pyridazine derivatives. Key steps include the introduction of the trifluoromethyl group and the formation of the pyrazole-carboxylic acid scaffold. Optimizing these processes is a focus for chemists aiming to improve yield and scalability. The compound's CAS No. 1013794-57-4 is a crucial identifier for sourcing and regulatory compliance, ensuring traceability in research and industrial applications.

From a regulatory perspective, 1-(6-methoxypyridazin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid is not classified as a hazardous substance under major global frameworks. However, standard laboratory safety protocols should be followed during handling. Its stability under various conditions is a subject of study, particularly for storage and transportation considerations. The compound's physicochemical properties, such as solubility and melting point, are essential data points for formulation scientists.

In the context of green chemistry, researchers are exploring eco-friendly synthetic routes for 1-(6-methoxypyridazin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid. Catalytic methods and solvent-free reactions are among the strategies being investigated to reduce waste and energy consumption. This aligns with the broader trend toward sustainable chemical manufacturing, a priority for both academia and industry. The compound's potential to meet green chemistry principles adds to its appeal in modern research.

Looking ahead, 1-(6-methoxypyridazin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid is poised to play a pivotal role in advancing both pharmaceutical and agrochemical sciences. Its versatility and unique structural attributes make it a valuable tool for addressing complex challenges in these fields. As research progresses, the compound's CAS No. 1013794-57-4 will continue to be a key reference for scientists and industry professionals alike.